Cas no 2411220-50-1 (2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide)

• Product Name: 2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide
• CAS No: 2411220-50-1
• MF: C₁₅H₂₂ClN₃O
• MW: 295.807682514191
• CID: 5767169
• PubChem ID: 145887945
• Update Time: 2025-11-01

2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z1562143083
• 2-chloro-N-[2-cyclohexyl-1-(pyrimidin-2-yl)ethyl]propanamide
• 2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide
• 2411220-50-1
• EN300-7559989

• Inchi： 1S/C15H22ClN3O/c1-11(16)15(20)19-13(14-17-8-5-9-18-14)10-12-6-3-2-4-7-12/h5,8-9,11-13H,2-4,6-7,10H2,1H3,(H,19,20)
• InChI Key： ACOVONGEBMERBC-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C1N=CC=CN=1)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 295.1451400g/mol
• Monoisotopic Mass: 295.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.9Ų

Additional information on 2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide

2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide: A Comprehensive Overview

The compound 2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide, identified by the CAS number 2411220-50-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a chloro group, a cyclohexyl ring, and a pyrimidine moiety, all of which contribute to its diverse chemical properties. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules targeting specific cellular pathways.

The synthesis of 2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide involves a multi-step process that combines principles from organic chemistry, such as nucleophilic substitution and condensation reactions. The molecule's structure is designed to enhance its solubility and bioavailability, making it an attractive candidate for pharmacological studies. Researchers have reported that the compound exhibits selective binding to certain proteins, which could be leveraged in the creation of novel therapeutic agents.

One of the most promising aspects of this compound is its potential in the field of oncology. Studies have shown that pyrimidine derivatives like this one can inhibit key enzymes involved in cancer cell proliferation. The presence of the cyclohexyl group further enhances the molecule's stability and ability to penetrate cellular membranes, which are critical factors in drug efficacy. Additionally, the chloro substituent plays a crucial role in modulating the compound's electronic properties, thereby influencing its interaction with biological targets.

In terms of chemical stability, 2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide demonstrates remarkable resilience under various experimental conditions. This stability is attributed to the robust nature of its carbon skeleton and the strategic placement of electron-withdrawing groups. Recent advancements in analytical techniques have allowed for precise characterization of this compound, including its melting point, boiling point, and spectroscopic profiles. These data are essential for ensuring consistent quality control during manufacturing processes.

The application of computational chemistry has further elucidated the molecular dynamics of this compound. Molecular docking studies have revealed that it exhibits strong binding affinities to several receptor sites, suggesting its potential as a lead compound in drug design. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, which is critical for understanding its reactivity and selectivity.

From an environmental perspective, the synthesis and disposal of 2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide must adhere to strict safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to optimize its production process, reducing waste and energy consumption while maintaining high yields.

In conclusion, 2-Chloro-N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)propanamide, with its unique structural features and versatile chemical properties, represents a significant advancement in modern organic chemistry. Its potential applications span across multiple disciplines, from drug discovery to materials science. As research continues to uncover new facets of this compound's behavior, it is poised to play an increasingly important role in both academic and industrial settings.